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Compound of Interest

Compound Name: Clausine M

Cat. No.: B1255120

While Clausine M, a naturally occurring carbazole alkaloid, holds potential for development as
a molecular probe, a comprehensive review of current scientific literature reveals no
documented applications or established protocols for its use in this capacity. Researchers,
scientists, and drug development professionals should be aware that while related compounds
have shown promise in biological activity and fluorescence, Clausine M's specific utility as a
molecular probe remains unexplored in published research.

Clausine M, also known by its chemical name methyl 7-hydroxy-9H-carbazole-3-carboxylate,
has been isolated from the plant Clausena excavata[l]. Its chemical and physical properties
are cataloged in public databases such as PubChem[1].

The Promise of the Clausine Family and Carbazole
Alkaloids

The interest in Clausine M as a potential molecular probe likely stems from the significant
biological activities observed in other members of the clausine family and the broader group of
carbazole alkaloids. These compounds are recognized for their diverse pharmacological
effects.

For instance, Clausine E, another alkaloid isolated from Clausena excavata, has been
identified as an inhibitor of the fat mass and obesity-associated protein (FTO) demethylase[2].
Similarly, Clausine Z, also from Clausena excavata, exhibits inhibitory activity against cyclin-
dependent kinase 5 (CDKS5)[3]. The known inhibitory actions of these related compounds
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suggest that Clausine M could have its own specific biological targets, a desirable
characteristic for a molecular probe.

Furthermore, the carbazole scaffold, the core structure of clausines, is a feature in some
fluorescent probes. For example, carbazole-containing derivatives have been synthesized to
act as fluorescent probes for the detection of cyanide ions[4]. This inherent potential for
fluorescence is a key feature for many molecular probes used in cellular imaging and other
biological assays.

Current Status: A Lack of Application Data and
Protocols

Despite the promising characteristics of its chemical family, there are no published studies,
application notes, or experimental protocols detailing the use of Clausine M as a molecular
probe. Therefore, it is not possible to provide the requested detailed methodologies,
quantitative data on its performance as a probe, or diagrams of its role in signaling pathways.

The development of a novel molecular probe involves extensive research to:

o Characterize its fluorescence properties (e.g., excitation and emission spectra, quantum
yield).

o Determine its biological target(s) and binding affinity.
e Assess its cell permeability and cytotoxicity.

» Validate its use in specific applications such as fluorescence microscopy, flow cytometry, or
in-vitro assays.

As this foundational research for Clausine M has not been made publicly available, any
attempt to create application notes or protocols would be purely speculative.

Future Directions

The biological activity of related clausine compounds suggests that Clausine M may be a
valuable starting point for the development of new molecular probes. Future research would
need to focus on a full characterization of its photophysical and biological properties. Should
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such research be published, it would pave the way for the development of specific protocols for
its use in studying cellular processes and in drug discovery.

For researchers interested in this area, the investigation of Clausine M's potential as a
molecular probe represents an open avenue of scientific inquiry.

Summary of Related Clausine Compounds

To provide context, the following table summarizes the known biological activities of other
Clausine compounds mentioned in the scientific literature.

Documented Biological

Compound Source Organism .
Activity
Inhibitor of fat mass and
Clausine E Clausena excavata obesity-associated protein
(FTO) demethylase[2].
] Inhibitor of cyclin-dependent
Clausine Z Clausena excavata ]
kinase 5 (CDK5)[3].
Member of the carbazole
] Murraya koenigii, Clausena alkaloid family; specific probe
Clausine L L
excavata applications not

documented[5].

Due to the absence of specific data on Clausine M's use as a molecular probe, no
experimental workflows or signaling pathway diagrams can be provided at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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